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Compound of Interest

Compound Name: SB-612111

Cat. No.: B1244008 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the recommended dosage and experimental protocols for the

use of the selective nociceptin/orphanin FQ (NOP) receptor antagonist, SB-612111, in mouse

models.

Introduction
SB-612111 is a potent and selective non-peptide antagonist of the nociceptin/orphanin FQ

(N/OFQ) peptide receptor, also known as the NOP receptor.[1][2] The N/OFQ-NOP receptor

system is implicated in a variety of physiological and pathological processes, including pain

modulation, feeding behavior, mood regulation, and addiction.[1] As a selective antagonist, SB-
612111 is a valuable tool for investigating the role of the NOP receptor in these processes and

for evaluating its therapeutic potential.

Data Presentation
The following tables summarize the quantitative data on the recommended dosage of SB-
612111 in various mouse models based on published studies.

Table 1: Recommended Dosage of SB-612111 in Mouse Models
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Experiment
al Model

Mouse
Strain

Route of
Administrat
ion

Dosage
Range

Therapeutic
Effect

Reference

Pain Not Specified
Intraperitonea

l (i.p.)

Up to 3

mg/kg

Antagonized

N/OFQ-

induced

pronociceptio

n and

antinociceptio

n.

[1]

Pain

(Inflammatory

)

Not Specified
Subcutaneou

s (s.c.)

3 mg/kg (6.6

µmol/kg)

Reversed

antinociceptiv

e effects of a

MOR/NOP

agonist.

Feeding

Behavior
Sated Mice

Intraperitonea

l (i.p.)
1 mg/kg

Prevented

N/OFQ-

induced

orexigenic

effect.

[1]

Feeding

Behavior

17-h Food-

Deprived

Mice

Intraperitonea

l (i.p.)

1 and 10

mg/kg

No significant

reduction in

food intake.

[1]

Binge Eating

(High-Fat

Diet)

C57BL/6J Not Specified 10 mg/kg

Dose-

dependent

decrease in

intermittent

high-fat diet

binge eating.

[3]

Depression-

like Behavior

Not Specified Intraperitonea

l (i.p.)

1-10 mg/kg Reduced

immobility

time in forced

swimming

and tail

[1][4]
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suspension

tests.

Experimental Protocols
Detailed methodologies for key experiments involving SB-612111 in mouse models are

provided below.

Forced Swimming Test (FST)
This test is used to assess antidepressant-like activity.

Materials:

Glass or plastic cylinder (25 cm high, 10 cm in diameter)

Water (23-25°C)

SB-612111 solution

Vehicle solution (control)

Timer

Video recording equipment (optional)

Drying cage with a heat lamp

Procedure:

Administer SB-612111 (1-10 mg/kg, i.p.) or vehicle to the mice 30 minutes before the test.

Fill the cylinder with water to a depth of 15 cm, ensuring the mouse cannot touch the bottom

with its tail or paws.

Gently place the mouse into the center of the cylinder.
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The test duration is typically 6 minutes.[5] The last 4 minutes of the session are usually

analyzed.[5]

Record the duration of immobility, defined as the time the mouse spends floating motionless

or making only small movements necessary to keep its head above water.

After the test, remove the mouse from the water, dry it thoroughly, and place it in a warm

drying cage before returning it to its home cage.

Tail Suspension Test (TST)
This is another common test to screen for antidepressant-like effects.

Materials:

Tail suspension apparatus (a horizontal bar raised above a surface)

Adhesive tape

Timer

Video recording equipment (optional)

Procedure:

Administer SB-612111 (1-10 mg/kg, i.p.) or vehicle to the mice 30 minutes before the test.

Secure a piece of adhesive tape approximately 1-2 cm from the tip of the mouse's tail.

Suspend the mouse by its tail from the horizontal bar. The mouse should be high enough

that it cannot reach any surfaces.

The test duration is typically 6 minutes.[6][7]

Record the total time the mouse remains immobile.

After the test, carefully remove the tape and return the mouse to its home cage.
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Tail Withdrawal Assay
This assay is used to assess nociception (pain perception).

Materials:

Water bath maintained at a noxious temperature (e.g., 52°C)

Timer

SB-612111 solution

Vehicle solution

Procedure:

Administer SB-612111 (e.g., up to 3 mg/kg, i.p.) or vehicle to the mice at a predetermined

time before the test.

Gently restrain the mouse.

Immerse the distal third of the mouse's tail into the hot water bath.

Start the timer immediately upon immersion.

Stop the timer as soon as the mouse withdraws its tail from the water. This is the tail

withdrawal latency.

A cut-off time (e.g., 15-20 seconds) should be established to prevent tissue damage. If the

mouse does not withdraw its tail by the cut-off time, remove the tail and record the latency as

the cut-off time.

Feeding Behavior Study
This protocol can be adapted to assess the effects of SB-612111 on different feeding

paradigms.

Materials:
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Standard chow or high-fat diet

Food hoppers

Weighing scale

SB-612111 solution

Vehicle solution

Procedure for Satiated Mice:

House mice individually to accurately measure food intake.

Ensure mice have ad libitum access to food and water.

Administer SB-612111 (e.g., 1 mg/kg, i.p.) or vehicle.

If investigating the interaction with N/OFQ, an intracerebroventricular (i.c.v.) injection of

N/OFQ can be given.[1]

Measure food intake at specific time points after drug administration (e.g., 1, 2, 4, and 24

hours).

Procedure for Food-Deprived Mice:

Individually house the mice.

Deprive the mice of food for a set period (e.g., 17 hours), with free access to water.[1]

Administer SB-612111 (e.g., 1 and 10 mg/kg, i.p.) or vehicle.[1]

Provide a pre-weighed amount of food and measure the consumption at various time points.

Mandatory Visualizations
Signaling Pathway
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Caption: Signaling pathway of the NOP receptor and the inhibitory action of SB-612111.
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Caption: General experimental workflow for in vivo studies with SB-612111 in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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